Cas no 161618-23-1 (Methyl 5-butyl-2-thiophenecarboxylate)

• Product Name: Methyl 5-butyl-2-thiophenecarboxylate
• CAS No: 161618-23-1
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• MDL: MFCD32632253
• CID: 5074302
• Update Time: 2026-03-01

Methyl 5-butyl-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-butylthiophene-2-carboxylate
• methyl 5-butyl-2-thiophenecarboxylate
• 5-Butylthiophene-2-carboxylic acid methyl ester
• Methyl 5-butyl-2-thiophenecarboxylate

• MDL： MFCD32632253
• Inchi： 1S/C10H14O2S/c1-3-4-5-8-6-7-9(13-8)10(11)12-2/h6-7H,3-5H2,1-2H3
• InChI Key： IZOPGUHWDGEKLU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5

Additional information on Methyl 5-butyl-2-thiophenecarboxylate

Methyl 5-butyl-2-thiophenecarboxylate (CAS No. 161618-23-1): A Comprehensive Overview in Modern Chemical Research

Methyl 5-butyl-2-thiophenecarboxylate (CAS No. 161618-23-1) is a significant compound in the realm of organic chemistry, particularly in the synthesis of pharmaceuticals and agrochemicals. This compound, characterized by its thiophene core and ester functional group, has garnered considerable attention due to its versatile applications and potential in drug development. The molecular structure of Methyl 5-butyl-2-thiophenecarboxylate consists of a thiophene ring substituted with a butyl group at the 5-position and an ester group at the 2-position, making it a valuable intermediate in various synthetic pathways.

The chemical properties of Methyl 5-butyl-2-thiophenecarboxylate make it an attractive candidate for further research and development. The presence of the thiophene ring imparts unique electronic and steric properties, which can be exploited in the design of novel molecules. Additionally, the ester functionality allows for easy modification and further derivatization, enabling chemists to tailor the compound for specific applications.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiophene moiety exhibit promising effects as anti-inflammatory, antimicrobial, and anticancer agents. Among these derivatives, Methyl 5-butyl-2-thiophenecarboxylate has shown particular promise in preclinical studies. Its ability to interact with biological targets makes it a valuable scaffold for developing new therapeutic agents.

The synthesis of Methyl 5-butyl-2-thiophenecarboxylate typically involves multi-step organic reactions, starting from readily available precursors such as thiophene and butyric acid. Advanced synthetic techniques, including cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for industrial-scale production, ensuring that the compound is available in sufficient quantities for research and commercial applications.

One of the most compelling aspects of Methyl 5-butyl-2-thiophenecarboxylate is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. For instance, modifications at the butyl substituent can influence solubility and metabolic stability, while alterations at the ester group can affect binding affinity to biological targets. This flexibility makes it an indispensable tool in the quest for novel drugs.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their potential therapeutic benefits. Several clinical trials are underway evaluating the efficacy of compounds based on the thiophene scaffold in treating various diseases. While Methyl 5-butyl-2-thiophenecarboxylate itself may not be directly used as a drug, its derivatives are being explored as lead compounds for further development. This underscores its importance as a chemical intermediate in drug discovery pipelines.

In addition to pharmaceutical applications, Methyl 5-butyl-2-thiophenecarboxylate finds utility in other areas such as agrochemicals and material science. Its structural motifs are incorporated into pesticides and herbicides, where they contribute to efficacy by interacting with biological targets in pests. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and advanced materials.

The environmental impact of synthesizing and using Methyl 5-butyl-2-thiophenecarboxylate is also a critical consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally friendly chemistry practices. By optimizing synthetic routes, researchers can ensure that the production of this compound is both efficient and eco-friendly.

The future prospects for Methyl 5-butyl-2-thiophenecarboxylate appear promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to advancements in medicine and technology. Collaborative efforts between academia and industry will be essential in realizing this potential fully.